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Compound of Interest

Compound Name: 4-Methoxypicolinohydrazide

Cat. No.: B1313614

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-pyridine-2-carboxylic acid hydrazide, also known as 4-methoxypicolinohydrazide,
is a heterocyclic organic compound.[1] Its structure, featuring a pyridine ring substituted with a
methoxy group and a hydrazide functional group, makes it a valuable building block in
medicinal chemistry and drug discovery. Hydrazides and their derivatives are known to exhibit
a wide range of biological activities, including antibacterial, antifungal, and antitubercular
properties. This guide provides a comprehensive overview of the known properties, synthesis,
and potential applications of 4-Methoxy-pyridine-2-carboxylic acid hydrazide, with a focus on
technical details relevant to research and development.

Physicochemical Properties

Detailed experimental data for 4-Methoxy-pyridine-2-carboxylic acid hydrazide is not
extensively available in published literature. However, based on its chemical structure and data
from commercial suppliers, the following properties can be summarized.
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Property Value Source
Molecular Formula C7H9N30:2 [1112]
Molecular Weight 167.17 g/mol [1][2]
CAS Number 187973-33-0

Appearance Solid (form) [1]
Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

pKa Not reported

Note: The lack of publicly available, experimentally determined data for properties such as
melting point, boiling point, and solubility necessitates that these be determined empirically for
any specific application.

Synthesis and Reactivity

The synthesis of 4-Methoxy-pyridine-2-carboxylic acid hydrazide typically proceeds via the
reaction of a corresponding ester, such as methyl 4-methoxy-pyridine-2-carboxylate, with
hydrazine hydrate. This is a standard and widely used method for the preparation of
hydrazides.

A general experimental protocol for this type of reaction is as follows:

Experimental Protocol: Synthesis of a Hydrazide from
an Ester

o Reaction Setup: A solution of the starting ester (1 equivalent) in a suitable solvent, such as
ethanol or methanol, is prepared in a round-bottom flask equipped with a reflux condenser
and a magnetic stirrer.

o Addition of Hydrazine Hydrate: Hydrazine hydrate (typically a molar excess, e.g., 3-5
equivalents) is added to the solution.
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e Reaction Conditions: The reaction mixture is heated to reflux and maintained at this
temperature for a period ranging from a few hours to overnight. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The solvent is typically removed under reduced pressure. The resulting crude
product can then be purified by recrystallization from a suitable solvent (e.g., ethanol,
methanol, or water) to yield the pure hydrazide.

The hydrazide functional group is a versatile synthon in organic chemistry. It can undergo a
variety of reactions, most notably condensation with aldehydes and ketones to form
hydrazones. These hydrazones are often the basis for the synthesis of more complex
heterocyclic systems and are frequently investigated for their biological activities.
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Figure 1: General synthesis pathway for 4-Methoxy-pyridine-2-carboxylic acid hydrazide and
its subsequent reaction to form hydrazone derivatives.

Potential Biological Activities and Applications

While no specific biological activities have been reported for 4-Methoxy-pyridine-2-carboxylic
acid hydrazide itself, the broader class of pyridine carboxylic acid hydrazides and their
hydrazone derivatives are known to possess a wide range of pharmacological properties.
These include:
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» Antitubercular Activity: Isoniazid, a hydrazide of isonicotinic acid, is a frontline drug for the
treatment of tuberculosis. The structural similarity suggests that derivatives of 4-Methoxy-
pyridine-2-carboxylic acid hydrazide could be investigated for similar activity.

» Antibacterial and Antifungal Activity: Many hydrazone derivatives of various heterocyclic
carboxylic acid hydrazides have demonstrated potent activity against a range of bacterial
and fungal strains.

» Anticancer Activity: Some studies have reported on the anticancer potential of pyridine-
based hydrazone compounds.

» Anti-inflammatory and Analgesic Activity: These activities have also been observed in this
class of compounds.

The methoxy substituent on the pyridine ring can influence the compound's lipophilicity and
electronic properties, which in turn can modulate its biological activity and pharmacokinetic
profile. Therefore, 4-Methoxy-pyridine-2-carboxylic acid hydrazide serves as a key intermediate
for the synthesis of novel compounds for screening in various drug discovery programs.

/D{rivativegtktkesis

Heterocyclic Compounds
(e.g., oxadiazoles, triazoles)

/ \
ml Scree'yin/g\ \

Anticancer Anti-inflammatory Antitubercular Antibacterial Antifungal

Hydrazones

Click to download full resolution via product page

Figure 2: Workflow illustrating the use of 4-Methoxy-pyridine-2-carboxylic acid hydrazide as a
core structure for generating diverse derivatives for biological screening.
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Safety Information

Based on available supplier data, 4-Methoxy-pyridine-2-carboxylic acid hydrazide is classified
with the GHSO07 pictogram and has a "Warning" signal word. The hazard statement H302
indicates that it is harmful if swallowed.[1] Standard laboratory safety precautions, including the
use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be
followed when handling this compound.

Conclusion

4-Methoxy-pyridine-2-carboxylic acid hydrazide is a chemical intermediate with significant
potential for the development of novel therapeutic agents. While specific experimental data for
this compound is sparse in the public domain, its synthesis and reactivity follow well-
established chemical principles for hydrazides. Its structural similarity to other biologically
active pyridine hydrazides makes it an attractive starting material for medicinal chemistry
research. Further investigation into the synthesis of its derivatives and their subsequent
biological evaluation is warranted to explore its full potential in drug discovery. Researchers
working with this compound should be prepared to determine its key physicochemical
properties experimentally as part of their research and development process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1313614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

